Cas no 179246-14-1 (4-chloro-5-methoxyquinazoline)

• Product Name: 4-chloro-5-methoxyquinazoline
• CAS No: 179246-14-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD09264045
• CID: 1107926
• PubChem ID: 53439921
• Update Time: 2025-07-19

4-chloro-5-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methoxyquinazoline
• 4-Chloro-5-methoxy-quinazoline
• 179246-14-1
• DB-305752
• AB50489
• AS-38866
• AKOS006330875
• Z1198219344
• DTXSID10702240
• CS-0308694
• SCHEMBL1478679
• EN300-127693
• QUINAZOLINE, 4-CHLORO-5-METHOXY-
• MFCD09264045

• MDL： MFCD09264045
• Inchi： 1S/C9H7ClN2O/c1-13-7-4-2-3-6-8(7)9(10)12-5-11-6/h2-5H,1H3
• InChI Key： QKJXAHJHTGXCOB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC=CC2=NC=N1)OC

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-chloro-5-methoxyquinazoline

Recent Advances in the Study of 4-Chloro-5-Methoxyquinazoline (179246-14-1) and Its Applications in Chemical Biology and Medicine

The compound 4-chloro-5-methoxyquinazoline (CAS: 179246-14-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. As a key intermediate in the synthesis of various biologically active molecules, this quinazoline derivative has been extensively studied for its potential in drug discovery and development. This research brief aims to summarize the latest findings related to 4-chloro-5-methoxyquinazoline, focusing on its synthetic routes, biological activities, and therapeutic potential.

Recent studies have highlighted the importance of 4-chloro-5-methoxyquinazoline as a building block for the development of kinase inhibitors, particularly those targeting the epidermal growth factor receptor (EGFR) family. The compound's unique structural features, including the chloro and methoxy substituents, make it an attractive scaffold for designing selective and potent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 4-chloro-5-methoxyquinazoline into novel EGFR inhibitors with improved pharmacokinetic properties and reduced off-target effects.

In addition to its role in kinase inhibitor development, 4-chloro-5-methoxyquinazoline has shown promise in other therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent antimicrobial activity against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial DNA gyrase, suggesting potential applications in addressing the global antibiotic resistance crisis.

The synthetic chemistry of 4-chloro-5-methoxyquinazoline has also seen significant advancements. A recent publication in Organic Process Research & Development (2023) described an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This development is particularly important for industrial-scale production, as it addresses both economic and sustainability concerns in pharmaceutical manufacturing.

From a drug metabolism perspective, new insights into the pharmacokinetic profile of 4-chloro-5-methoxyquinazoline derivatives have emerged. A 2024 study in Drug Metabolism and Disposition characterized the major metabolic pathways of these compounds, identifying key enzymes involved in their biotransformation. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical applications.

Looking forward, the potential applications of 4-chloro-5-methoxyquinazoline continue to expand. Current research efforts are exploring its use in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. These cutting-edge applications leverage the compound's reactivity and binding properties to develop next-generation therapeutic modalities. As the field progresses, we anticipate seeing more clinical candidates derived from this versatile scaffold entering development pipelines.